Cas no 2248390-14-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2248390-14-7
• MF: C₁₉H₁₂ClN₃O₄
• MW: 381.769283294678
• CID: 6274485
• PubChem ID: 165978358
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• EN300-6520787
• 2248390-14-7

• Inchi： 1S/C19H12ClN3O4/c1-11-10-15(21-22(11)16-9-5-4-8-14(16)20)19(26)27-23-17(24)12-6-2-3-7-13(12)18(23)25/h2-10H,1H3
• InChI Key： LXYMBUPRSNXDRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C)=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 381.0516336g/mol
• Monoisotopic Mass: 381.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248390-14-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings that highlight its significance in contemporary scientific research.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. The isoindole ring system is a well-known scaffold in organic synthesis due to its versatility and ability to participate in various chemical transformations. The presence of the 1-(2-chlorophenyl) group introduces electronic effects that can modulate the compound's interactions with biological systems. Additionally, the 5-methyl group on the pyrazole ring enhances the molecule's lipophilicity, which is crucial for drug delivery and bioavailability.

Recent studies have focused on the synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the biaryl framework efficiently. These methods not only improve yield but also reduce waste, aligning with the principles of green chemistry. The use of pyrazole carboxylate derivatives as building blocks has also been explored for their potential in creating bioactive molecules with tailored properties.

The biological activity of 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate key signaling pathways involved in neurodegenerative disorders has been reported in recent clinical trials.

In terms of materials science applications, the compound's unique electronic properties have been leveraged to develop advanced organic semiconductors. Its ability to form stable charge transfer complexes makes it a valuable component in organic photovoltaic devices. Recent advancements in thin-film deposition techniques have enhanced its performance in these applications, paving the way for next-generation electronic materials.

The safety profile of this compound has also been a focal point of recent research. Toxicological studies indicate that it has low acute toxicity and minimal genotoxicity at therapeutic doses. However, long-term studies are still underway to fully understand its potential risks and ensure safe usage in pharmaceutical formulations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in science and technology.